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Compound of Interest

Compound Name: Methallyltrimethylsilane

Cat. No.: B096022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective

handling of the air-sensitive reagent, methallyltrimethylsilane. Adherence to these

procedures is critical to ensure experimental success, maintain reagent integrity, and ensure

laboratory safety.

Introduction
Methallyltrimethylsilane [H₂C=C(CH₃)CH₂Si(CH₃)₃] is a versatile organosilicon reagent used

in organic synthesis, particularly for the introduction of the methallyl group. It is a key reagent in

carbon-carbon bond-forming reactions, such as the Hosomi-Sakurai allylation, which allows for

the synthesis of homoallylic alcohols. Due to its sensitivity to air and moisture, proper handling

techniques under an inert atmosphere are essential.

Physical and Chemical Properties
A summary of the key physical and chemical properties of methallyltrimethylsilane is

provided in the table below.
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Property Value

CAS Number 18292-38-1

Molecular Formula C₇H₁₆Si

Molecular Weight 128.29 g/mol

Appearance Colorless liquid

Boiling Point 109-111 °C (lit.)

Density 0.73 g/mL at 25 °C (lit.)

Flash Point -6.11 °C (21.0 °F) - closed cup

Safety Information
Methallyltrimethylsilane is a highly flammable liquid and should be handled with extreme care

in a well-ventilated fume hood, away from ignition sources.

Hazard GHS Classification Precautionary Statements

Flammability
Flammable Liquid, Category 2

(H225)

P210, P233, P240, P241,

P242, P243

Personal Protective Equipment

(PPE)

Eyeshields, Faceshields,

Gloves, ABEK (EN14387)

respirator filter

P280

Always consult the Safety Data Sheet (SDS) for the most up-to-date safety information before

handling this reagent.

Experimental Workflow for Handling Air-Sensitive
Methallyltrimethylsilane
The following diagram illustrates the general workflow for setting up an experiment with air-

sensitive reagents like methallyltrimethylsilane using standard Schlenk line techniques.
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Experimental Workflow for Handling Methallyltrimethylsilane

Preparation
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Prepare dry syringe and needle
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Transfer Methallyltrimethylsilane via syringe

Cool reaction flask to desired temperature
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Add other reagents (e.g., Lewis acid, electrophile)

Monitor reaction progress

Quench reaction
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Aqueous work-up

Purification
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Caption: General workflow for handling air-sensitive methallyltrimethylsilane.
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Detailed Experimental Protocols
General Protocol for Handling Methallyltrimethylsilane
This protocol outlines the fundamental steps for transferring methallyltrimethylsilane under

an inert atmosphere.

Materials:

Methallyltrimethylsilane (in a Sure/Seal™ bottle or similar)

Dry, degassed solvent (e.g., dichloromethane)

Reaction flask with a rubber septum

Schlenk line with a supply of dry nitrogen or argon

Dry syringes and needles

Stir bar

Procedure:

Glassware Preparation: Ensure all glassware is thoroughly oven-dried (e.g., at 120 °C for at

least 4 hours) and assembled while hot. Allow the glassware to cool to room temperature

under a positive pressure of inert gas.

Inert Atmosphere: Connect the reaction flask to the Schlenk line. Evacuate the flask and

backfill with inert gas. Repeat this cycle three times to ensure a completely inert atmosphere.

Solvent Transfer: Using a dry syringe, transfer the required volume of anhydrous solvent to

the reaction flask through the septum.

Methallyltrimethylsilane Transfer: a. Carefully insert a needle connected to the inert gas

line into the septum of the methallyltrimethylsilane bottle to create a slight positive

pressure. b. Using a second dry, gas-tight syringe with a needle, pierce the septum of the

reagent bottle. c. Slowly withdraw the desired volume of methallyltrimethylsilane. It is good

practice to withdraw a small amount of inert gas into the syringe after the liquid to prevent
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dripping. d. Carefully transfer the methallyltrimethylsilane to the reaction flask by injecting

it through the septum.

Protocol for the Hosomi-Sakurai Reaction with an
Aldehyde
This protocol describes a representative Lewis acid-catalyzed allylation of an aldehyde with

methallyltrimethylsilane to form a homoallylic alcohol.

Materials:

Aldehyde (e.g., benzaldehyde)

Methallyltrimethylsilane

Lewis acid (e.g., Titanium tetrachloride, TiCl₄)

Anhydrous dichloromethane (DCM)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

Reaction Setup: To a flame-dried, two-necked round-bottom flask equipped with a magnetic

stir bar, a rubber septum, and a nitrogen inlet, add the aldehyde (1.0 equiv) and anhydrous

DCM under a nitrogen atmosphere.

Cooling: Cool the solution to -78 °C in a dry ice/acetone bath.

Lewis Acid Addition: Slowly add the Lewis acid (e.g., TiCl₄, 1.0 equiv) dropwise to the stirred

solution. Stir the resulting mixture at -78 °C for 5 minutes.

Methallyltrimethylsilane Addition: Add methallyltrimethylsilane (1.5 equiv) dropwise to

the reaction mixture.

Reaction: Allow the reaction to stir at -78 °C for 30 minutes, or until TLC analysis indicates

the consumption of the starting material.
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Quenching: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at

-78 °C.

Work-up: Allow the mixture to warm to room temperature. Transfer the mixture to a

separatory funnel and extract with DCM. Wash the combined organic layers with brine, dry

over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel to afford

the desired homoallylic alcohol.

Quantitative Data
The following table summarizes representative yields for the Hosomi-Sakurai reaction of

allyltrimethylsilane with various electrophiles. While specific data for methallyltrimethylsilane
is less systematically reported, its reactivity is analogous, and similar yields can be expected

under optimized conditions.

Electrophile Lewis Acid Solvent Temp (°C) Time Yield (%)

Benzaldehyd

e
TiCl₄ DCM -78 0.5 h ~89

Cyclohexano

ne
TiCl₄ DCM -78 to rt 2 h ~90

Acetophenon

e
TiCl₄ DCM -78 to rt 2 h ~77

Benzaldehyd

e dimethyl

acetal

AlBr₃/AlMe₃

(10 mol%)
DCM rt 24 h 92[1]

Benzaldehyd

e dimethyl

acetal

AlBr₃/AlMe₃/

CuBr (cat.)
DCM rt 3 h High[1]

Note: Yields are based on reactions with allyltrimethylsilane and are provided as a general

guide. Actual yields with methallyltrimethylsilane may vary.
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Signaling Pathway/Reaction Mechanism
The Hosomi-Sakurai reaction proceeds through the activation of the carbonyl electrophile by a

Lewis acid, followed by nucleophilic attack of the allylsilane. The resulting β-silyl carbocation

intermediate is stabilized by the silicon group and subsequently eliminates the silyl group to

form the homoallylic alcohol.
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Hosomi-Sakurai Reaction Mechanism

R-CHO + Me₃SiCH₂C(Me)=CH₂ + LA

[R-CHO-LA]

Lewis Acid Activation

Nucleophilic Attack

β-Silyl Carbocation Intermediate

Elimination of Me₃Si-X

Homoallylic Alcohol

Click to download full resolution via product page

Caption: Mechanism of the Hosomi-Sakurai reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chem.ucla.edu [chem.ucla.edu]

To cite this document: BenchChem. [Handling Air-Sensitive Methallyltrimethylsilane:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096022#experimental-setup-for-handling-air-
sensitive-methallyltrimethylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b096022?utm_src=pdf-custom-synthesis
https://www.chem.ucla.edu/~jung/pdfs/223.pdf
https://www.benchchem.com/product/b096022#experimental-setup-for-handling-air-sensitive-methallyltrimethylsilane
https://www.benchchem.com/product/b096022#experimental-setup-for-handling-air-sensitive-methallyltrimethylsilane
https://www.benchchem.com/product/b096022#experimental-setup-for-handling-air-sensitive-methallyltrimethylsilane
https://www.benchchem.com/product/b096022#experimental-setup-for-handling-air-sensitive-methallyltrimethylsilane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b096022?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

